Cas no 179687-67-3 (Benzenamine, 3-chloro-4-(2-pyridinyloxy)-)

Benzenamine, 3-chloro-4-(2-pyridinyloxy)- is a specialized aromatic amine derivative featuring a chloro-substituted benzene ring linked to a pyridinyloxy moiety. This compound is of interest in synthetic organic chemistry due to its potential as an intermediate in the development of pharmaceuticals, agrochemicals, and fine chemicals. The presence of both chloro and pyridinyloxy functional groups enhances its reactivity, enabling selective modifications for targeted applications. Its structural features may contribute to binding affinity in biologically active molecules, making it valuable for research in medicinal chemistry. The compound is typically handled under controlled conditions due to its reactive nature, ensuring stability and purity for laboratory use.

Benzenamine, 3-chloro-4-(2-pyridinyloxy)- structure

179687-67-3 structure

Product Name:Benzenamine, 3-chloro-4-(2-pyridinyloxy)-

CAS No:179687-67-3

MF:C₁₁H₉ClN₂O

MW:220.65496134758

MDL:MFCD11650982

CID:1369809

PubChem ID:17950033

Update Time:2025-05-19

Benzenamine, 3-chloro-4-(2-pyridinyloxy)- Chemical and Physical Properties

Names and Identifiers

- Benzenamine, 3-chloro-4-(2-pyridinyloxy)-
- 3-chloro-4-(pyridin-2-yloxy)aniline
- SCHEMBL4034223
- 3-chloro-4-pyridin-2-yloxyaniline
- MFCD11650982
- 3-chloro-4-(2-pyridyloxy)aniline
- SY268205
- 179687-67-3
- ISOUIEYTFVMZSP-UHFFFAOYSA-N
- DB-304523
- MDL： MFCD11650982
- Inchi： 1S/C11H9ClN2O/c12-9-7-8(13)4-5-10(9)15-11-3-1-2-6-14-11/h1-7H,13H2
- InChI Key： ISOUIEYTFVMZSP-UHFFFAOYSA-N
- SMILES： ClC1C=C(C=CC=1OC1C=CC=CN=1)N

Computed Properties

Exact Mass: 220.04047
Monoisotopic Mass: 220.0403406g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 203
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.7
Topological Polar Surface Area: 48.1Å²

Experimental Properties

PSA: 48.14

Benzenamine, 3-chloro-4-(2-pyridinyloxy)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029198151-250mg	3-Chloro-4-(pyridin-2-yloxy)aniline	179687-67-3	95%	250mg	$192.50	2022-04-02
Alichem	A029198151-1g	3-Chloro-4-(pyridin-2-yloxy)aniline	179687-67-3	95%	1g	$455.52	2022-04-02
eNovation Chemicals LLC	Y1052324-1g	3-Chloro-4-(pyridin-2-yloxy)aniline	179687-67-3	95%	1g	$870	2024-07-19
eNovation Chemicals LLC	Y1052324-1g	3-Chloro-4-(pyridin-2-yloxy)aniline	179687-67-3	95%	1g	$870	2025-02-21
eNovation Chemicals LLC	Y1052324-1g	3-Chloro-4-(pyridin-2-yloxy)aniline	179687-67-3	95%	1g	$870	2025-02-21

Benzenamine, 3-chloro-4-(2-pyridinyloxy)- Related Literature

1. An approach to the structure and vibrational analysis of cis- and trans-3-chlorostyrene through IR/Raman and INS spectroscopies and theoretical ab initio/DFT calculations†

J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
2. An approach towards the synthesis of novel fused nitrogen tricyclic heterocyclic scaffolds via GBB reaction†

Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
3. An atom efficient route to N-aryl and N-alkyl pyrrolines by transition metal catalysis†

Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
4. An atmosphere and light tuned highly diastereoselective synthesis of cyclobuta/penta[b]indoles from aniline-tethered alkylidenecyclopropanes with alkynes†

Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
5. An assessment of strategies for the development of solid-state adsorbents for vehicular hydrogen storage

Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812

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Additional information on Benzenamine, 3-chloro-4-(2-pyridinyloxy)-

Comprehensive Overview of Benzenamine, 3-chloro-4-(2-pyridinyloxy)- (CAS No. 179687-67-3)

Benzenamine, 3-chloro-4-(2-pyridinyloxy)- (CAS No. 179687-67-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique molecular structure combining a chlorinated benzene ring and a pyridinyloxy moiety, serves as a key intermediate in the synthesis of various bioactive molecules. Its relevance in modern chemistry is underscored by its potential applications in drug discovery and crop protection formulations.

In recent years, the demand for 3-chloro-4-(2-pyridinyloxy)aniline (a common synonym) has surged due to its role in developing novel small-molecule inhibitors and pesticide intermediates. Researchers frequently search for "CAS 179687-67-3 suppliers" or "pyridine-amine derivative synthesis," reflecting its commercial and academic importance. The compound's electron-rich aromatic system enables diverse chemical modifications, making it valuable for structure-activity relationship (SAR) studies in medicinal chemistry.

From an industrial perspective, Benzenamine, 3-chloro-4-(2-pyridinyloxy)- is often discussed alongside trending topics like "green chemistry alternatives" and "high-yield catalytic processes." Optimizing its synthesis to reduce environmental impact remains a hot topic, with patents focusing on palladium-catalyzed coupling reactions and solvent-free conditions. Analytical techniques such as HPLC purity testing and LC-MS characterization are critical for quality control, as highlighted in recent publications.

The compound's stability under various pH conditions makes it suitable for formulation development, particularly in slow-release agrochemicals. Questions like "How to store 3-chloro-4-(2-pyridinyloxy)aniline?" frequently appear in technical forums, with recommendations emphasizing argon-atmosphere storage to prevent oxidation. Its logP value and hydrogen-bonding capacity are also widely studied for QSAR modeling in drug design pipelines.

Emerging applications include its use in photoactive materials and organic semiconductors, aligning with the growing interest in sustainable electronics. The pyridinyloxy group contributes to electron transport properties, sparking research into "CAS 179687-67-3 for OLEDs." Regulatory databases often cite its REACH compliance status, ensuring safe handling in EU markets.

In summary, Benzenamine, 3-chloro-4-(2-pyridinyloxy)- represents a versatile building block bridging multiple scientific disciplines. Its optimization continues to inspire innovations in process chemistry and material science, while its structural features remain pivotal for addressing global challenges in precision agriculture and therapeutic development.